Cas no 2228367-61-9 (tert-butyl N-3-amino-2-(4-chloro-2-nitrophenyl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(4-chloro-2-nitrophenyl)propylcarbamate
• CAS No: 2228367-61-9
• MF: C₁₄H₂₀ClN₃O₄
• MW: 329.779302597046
• CID: 6502813
• PubChem ID: 165621422
• Update Time: 2025-06-12

tert-butyl N-3-amino-2-(4-chloro-2-nitrophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(4-chloro-2-nitrophenyl)propylcarbamate
• tert-butyl N-[3-amino-2-(4-chloro-2-nitrophenyl)propyl]carbamate
• EN300-1889953
• 2228367-61-9

• Inchi： 1S/C14H20ClN3O4/c1-14(2,3)22-13(19)17-8-9(7-16)11-5-4-10(15)6-12(11)18(20)21/h4-6,9H,7-8,16H2,1-3H3,(H,17,19)
• InChI Key： KGADRTZZNVLQNJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.1142338g/mol
• Monoisotopic Mass: 329.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-3-amino-2-(4-chloro-2-nitrophenyl)propylcarbamate

Comprehensive Overview of tert-butyl N-3-amino-2-(4-chloro-2-nitrophenyl)propylcarbamate (CAS No. 2228367-61-9)

The compound tert-butyl N-3-amino-2-(4-chloro-2-nitrophenyl)propylcarbamate (CAS No. 2228367-61-9) is a specialized organic molecule with significant relevance in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group and a 4-chloro-2-nitrophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development.

In recent years, the demand for high-purity intermediates like tert-butyl N-3-amino-2-(4-chloro-2-nitrophenyl)propylcarbamate has surged, driven by advancements in targeted drug delivery and precision medicine. The compound's nitrophenyl group is particularly noteworthy, as it often serves as a key building block in the design of enzyme inhibitors and receptor modulators. This aligns with current trends in personalized therapeutics, where molecular specificity is paramount.

From a synthetic chemistry perspective, the carbamate functionality in tert-butyl N-3-amino-2-(4-chloro-2-nitrophenyl)propylcarbamate offers excellent stability under various reaction conditions, making it a preferred choice for multi-step organic synthesis. The tert-butyl group further enhances its utility by providing steric protection to reactive sites, a feature highly valued in peptide coupling and protecting group strategies. These attributes have positioned the compound as a subject of interest in green chemistry discussions, where efficient and sustainable synthesis methods are prioritized.

The analytical characterization of tert-butyl N-3-amino-2-(4-chloro-2-nitrophenyl)propylcarbamate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for pharmaceutical applications. Recent publications have highlighted its role in the development of novel heterocyclic compounds, addressing growing interest in structure-activity relationship (SAR) studies across academic and industrial research communities.

Storage and handling recommendations for CAS No. 2228367-61-9 emphasize standard laboratory practices for organic intermediates, including protection from moisture and extreme temperatures. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed when working with this material. The compound's stability profile makes it suitable for international shipping, supporting the global nature of modern chemical supply chains.

Looking ahead, the potential applications of tert-butyl N-3-amino-2-(4-chloro-2-nitrophenyl)propylcarbamate continue to expand. Its structural features make it a promising candidate for incorporation into bioconjugates and prodrug systems, areas experiencing rapid growth due to innovations in biopharmaceutical formulations. As research into small molecule therapeutics progresses, this compound is likely to maintain its importance in medicinal chemistry pipelines worldwide.